2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-(1-benzyl-5-phenylimidazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C25H23N3OS/c1-19-12-14-22(15-13-19)27-24(29)18-30-25-26-16-23(21-10-6-3-7-11-21)28(25)17-20-8-4-2-5-9-20/h2-16H,17-18H2,1H3,(H,27,29)
• InChI Key: NMODBVNDTNHKGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2CC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H23N3OS
• Molecular Weight: 413.5 g/mol

Description

2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide, also known as BITA, is a chemical compound that has gained significant interest in the scientific community due to its potential therapeutic applications. BITA belongs to the class of imidazole-containing compounds and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

Antibacterial Agents

A study by Ramalingam et al. (2019) focused on synthesizing derivatives of 2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide and found these compounds to exhibit significant antibacterial activity. This implies a potential application of these compounds in developing new antibacterial drugs (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anticancer Activities

Research conducted by Duran and Demirayak (2012) synthesized acetamide derivatives and assessed their anticancer activities against a range of human tumor cell lines. The study indicated reasonable anticancer activity, especially against melanoma-type cell lines (Duran & Demirayak, 2012).

Hemolytic Activity and Antimicrobial Evaluation

A study by Gul et al. (2017) synthesized 2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide derivatives and evaluated them for antimicrobial and hemolytic activity. The compounds were found to be active against various microbial species (Gul et al., 2017).

Antioxidant Agents

Naraboli and Biradar (2017) synthesized compounds with the core structure of 2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide and evaluated their antimicrobial and antioxidant activities. Some compounds exhibited significant antioxidant activity (Naraboli & Biradar, 2017).

Antitumor Activities

Yurttaş et al. (2015) reported the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and their evaluation for antitumor activity. The study found that some compounds demonstrated considerable anticancer activity against certain cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Corrosion Inhibition

Rouifi et al. (2020) synthesized benzimidazole derivatives and evaluated their potential as corrosion inhibitors. The study revealed these compounds' effectiveness in inhibiting corrosion, which can be a vital application in materials science (Rouifi et al., 2020).